2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile

• IUPAC Name: 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethylpyrazol-4-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C21H18N6/c1-12-20(13(2)27(3)26-12)19-9-17(18(10-22)21(23)25-19)16-6-4-5-14-11-24-8-7-15(14)16/h4-9,11H,1-3H3,(H2,23,25)
• InChI Key: WJYQQBVOIJZZPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C2=NC(=C(C(=C2)C3=CC=CC4=C3C=CN=C4)C#N)N
• Molecular Formula: C21H18N6
• Molecular Weight: 354.4 g/mol

Description

2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile, also known as TPN-6, is a novel compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile involves the inhibition of the protein kinase activity of Aurora-A and Aurora-B, which are essential for cell division and proliferation. By inhibiting these proteins, 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile disrupts the cell cycle and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile has also been found to have other biochemical and physiological effects. It has been shown to inhibit the production of nitric oxide, which is involved in inflammation and immune response. 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile has also been found to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile is its high potency and selectivity towards Aurora-A and Aurora-B kinases. This makes it an ideal candidate for further development as an anticancer agent. However, one of the limitations of 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile is its low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile. One direction is to further investigate its potential as an anticancer agent, including its efficacy in vivo and its potential use in combination with other anticancer drugs. Another direction is to explore its potential use in other diseases, such as inflammation and oxidative stress-related diseases. Additionally, further research is needed to improve the solubility and bioavailability of 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile for better clinical application.
Conclusion:
In conclusion, 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile is a novel compound with promising potential in various scientific research applications, particularly in the field of cancer research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile and to develop it as an effective and safe therapeutic agent.

Synthesis Methods

The synthesis of 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile involves the reaction of 2-amino-4-isoquinolinecarboxylic acid with 1,3,5-trimethyl-1H-pyrazol-4-ylamine and 2-cyano-6-(dimethylamino)pyridine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and dimethylformamide (DMF). The crude product is then purified using column chromatography, resulting in 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile with a yield of 70-80%.

Scientific Research Applications

2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile has been studied extensively for its potential use in various scientific research applications. One of its main applications is in the field of cancer research, where it has shown promising results as an anticancer agent. 2-amino-4-isoquinolin-5-yl-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)nicotinonitrile has been found to inhibit the growth and proliferation of various cancer cells, including breast, lung, colon, and prostate cancer cells.